Cas no 31108-57-3 (1H-Pyrazole-4-carbonitrile)
1H-Pyrazole-4-carbonitrile is a heterocyclic organic compound featuring a pyrazole ring substituted with a nitrile group at the 4-position. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its nitrile functionality enables further derivatization, offering pathways to amides, carboxylic acids, and other nitrogen-containing derivatives. The compound's stability and reactivity make it valuable for constructing complex heterocyclic frameworks. It is commonly utilized in medicinal chemistry for scaffold diversification and as a precursor in the synthesis of inhibitors or ligands. High purity grades ensure consistent performance in research and industrial applications.
1H-Pyrazole-4-carbonitrile structure
Product Name:1H-Pyrazole-4-carbonitrile
CAS No:31108-57-3
MF:C4H3N3
MW:93.086719751358
MDL:MFCD00040250
CID:53701
PubChem ID:564449
Update Time:2025-05-28
1H-Pyrazole-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carbonitrile
- 4-Cyanopyrazole
- 1H-PYRAZOL-4-YL CYANIDE
- DTXSID90340402
- EN300-130049
- FT-0619444
- 4-Cyano-1H-pyrazole
- AS-58699
- 31108-57-3
- AMY11890
- MFCD00040250
- J-504725
- CS-W007650
- PB33792
- Z1082448648
- AKOS005169241
- A820724
- SY035874
- 1H-pyrazole-4-carbonitrile;Pyrazole-4-carbonitrile
- 1H-Pyrazole-4-carbonitrile, AldrichCPR
- F8883-2654
- Pyrazole-4-carbonitrile
- SB19925
- STL414870
- Pyrazole-4-carbonitrile; 1H-Pyrazole-4-carbonitrile
-
- MDL： MFCD00040250
- Inchi： 1S/C4H3N3/c5-1-4-2-6-7-3-4/h2-3H,(H,6,7)
- InChI Key： NUGZBVBZIDWZAD-UHFFFAOYSA-N
- SMILES： N1C=C(C#N)C=N1
Computed Properties
- Exact Mass: 93.03270
- Monoisotopic Mass: 93.032697108 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 93.09
- XLogP3: 0.2
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 317.4°C at 760 mmHg
- Flash Point: 114 °C
- Refractive Index: 1.551
- PSA: 52.47000
- LogP: 0.28138
1H-Pyrazole-4-carbonitrile Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrazole-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM104642-5g |
1H-pyrazole-4-carbonitrile |
31108-57-3 | 95+% | 5g |
$66 | 2021-08-06 | |
| Chemenu | CM104642-10g |
1H-pyrazole-4-carbonitrile |
31108-57-3 | 95+% | 10g |
$120 | 2021-08-06 | |
| Chemenu | CM104642-25g |
1H-pyrazole-4-carbonitrile |
31108-57-3 | 95+% | 25g |
$277 | 2021-08-06 | |
| Fluorochem | 068652-1g |
1H-Pyrazole-4-carbonitrile |
31108-57-3 | 97% | 1g |
￡37.00 | 2022-03-01 | |
| Fluorochem | 068652-5g |
1H-Pyrazole-4-carbonitrile |
31108-57-3 | 97% | 5g |
￡120.00 | 2022-03-01 | |
| Fluorochem | 068652-10g |
1H-Pyrazole-4-carbonitrile |
31108-57-3 | 97% | 10g |
￡185.00 | 2022-03-01 | |
| Fluorochem | 068652-25g |
1H-Pyrazole-4-carbonitrile |
31108-57-3 | 97% | 25g |
￡342.00 | 2022-03-01 | |
| Alichem | A049000188-10g |
1H-pyrazole-4-carbonitrile |
31108-57-3 | 97% | 10g |
$157.66 | 2023-09-02 | |
| Alichem | A049000188-25g |
1H-pyrazole-4-carbonitrile |
31108-57-3 | 97% | 25g |
$294.31 | 2023-09-02 | |
| TRC | C989395-500mg |
4-Cyanopyrazole |
31108-57-3 | 500mg |
$ 81.00 | 2023-09-08 |
1H-Pyrazole-4-carbonitrile Related Literature
-
Mohammad Ali Zolfigol,Fatemeh Afsharnadery,Saeed Baghery,Sadegh Salehzadeh,Farahnaz Maleki RSC Adv. 2015 5 75555
-
Madhulika Srivastava,Pratibha Rai,Jaya Singh,Jagdamba Singh RSC Adv. 2013 3 16994
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Madhulika Srivastava,Pratibha Rai,Jaya Singh,Jagdamba Singh New J. Chem. 2014 38 302
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Xian-Hai Lv,Jin-Jing Xiao,Zi-Li Ren,Ming-Jie Chu,Peng Wang,Xiang-Feng Meng,Dong-Dong Li,Hai-Qun Cao RSC Adv. 2015 5 55179
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5. Synthesis of pyrazole derivatives in the presence of?a dioxomolybdenum complex supported on silica-coated magnetite nanoparticles as an efficient and easily recyclable catalystJamshid Rakhtshah,Sadegh Salehzadeh,Ehsan Gowdini,Farahnaz Maleki,Saeed Baghery,Mohammad Ali Zolfigol RSC Adv. 2016 6 104875
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